Cas no 141505-33-1 (LEVOSIMENDAN)

• Product Name: LEVOSIMENDAN
• CAS No: 141505-33-1
• MF: C₁₄H₁₂N₆O
• MW: 280.28468132019
• MDL: MFCD00867135
• CID: 64673
• PubChem ID: 3033825
• Update Time: 2025-10-12

LEVOSIMENDAN Chemical and Physical Properties

Names and Identifiers

• Levosimendan
• Propanedinitrile, 2-[2-[4-[(4R)-1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl]phenyl]hydrazinylidene]-
• (-)-[[4-(1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl]hydrazono]propanedinitrile
• (-)-[4-[(1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl]hydrazono]propanedinitrile
• (-)-OR-1259
• (R)-(-)-2-[4-(4-methyl-6-oxo-1,4,5,6,-tetrahydropyridazin-3-yl)phenylhydrazono]propanedinitrile
• (R)-(-)-simendan
• (R)-Simendan
• AC1MHWDS
• CHEBI:50567
• Levosimedan
• levosimendanum
• OR1259
• OR-1259
• Simdax
• Simdax (TN)
• 2-[2-[4-[(4R)-1,4,5,6-Tetrahydro-4-methyl-6-oxo-3-pyridazinyl]phenyl]hydrazinylidene]-propanedinitrile
• R)-((4-(1,4,5,6-Tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl)hydrazono) propanedintrile
• 2-[2-[4-[(4R)-1,4,5,6-Tetrahydro-4-methyl-6-oxo-3-pyridazinyl]phenyl]hydrazinylidene]propanedinitrile
• Mesoxalonitrile (-)-{p-[(R)-1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl]phenyl}hydrazone
• OR 1259
• C6T4514L4E
• DSSTox_RID_81620
• DSSTox_CID_26445
• (R)-((4-(1,4,5,6-Tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl)hydrazono) propanedintrile
• Mesoxalonitrile (-)-(p((R)-1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl)hydrazone
• DSSTox_GSID_46445
• 2-[[4-[(4R)-4-methyl-6-oxo-4,5-dihydro-1H-pyridazin-3-yl]phenyl]hydrazinylidene]propanedinitrile
• Levosimendan [INN]
• Mesoxalonit
• Simsndan
• -2-[[4-(1，4，5，6-Tetrahydro-4-methyl-6-oxo-3-pyridazinyl)19henyl]hydrazono]Propandinitrile
• [[4-[(4R)-1,4,5,6-Terahydro-4-methyl-6-oxo-3-pyridazinyl]phenyl]hydrazono]propanedinitrile
• Simda
• (R)-2-[[4-(1,4,5,6-TETRAHYDRO-4-METHYL-6-OXO-3-PYRIDAZINYL)PHENYL] HYDROZONO]PRO
• Levosimendan [USAN:INN]
• (R)-N-(4-(4-methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-yl)phenyl)carbonohydrazonoyl dicyanide
• Tox21_112191_1
• Simsndan;OR-1259
• CCG-213048
• SW219172-1
• LEVOSIMENDAN [MART.]
• ({4-[(4R)-4-methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-yl]phenyl}hydrazono)propanedintrile
• SCHEMBL83243
• AM84381
• DB00922
• HMS3884N17
• WHXMKTBCFHIYNQ-SECBINFHSA-N
• CHEMBL2051955
• AB01562970_02
• KUC109648N
• NCGC00263564-01
• BCP07048
• Tox21_113768
• LEVOSIMENDAN [WHO-DD]
• HY-14286
• ((4-(1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl)hydrazono)propanedinitrile
• CAS-141505-33-1
• 1-beta-D-Ribofuranose-1H-1,2,4-triazole-3-methylcarbonate
• EN300-18567987
• NCGC00263564-02
• A807767
• BM164625
• BDBM50469700
• MLS003899227
• NSC 759644
• PROPANEDINITRILE, 2-(2-(4-((4R)-1,4,5,6-TETRAHYDRO-4-METHYL-6-OXO-3-PYRIDAZINYL)PHENYL)HYDRAZINYLIDENE)-
• PROPANEDINITRILE, ((4-(1,4,5,6-TETRAHYDRO-4-METHYL-6-OXO-3-PYRIDAZINYL)PHENYL)HYDRAZONO)-, (R)-
• Tox21_112191
• 141505-33-1
• 1-cyano-N-{4-[(4R)-4-methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-yl]phenyl}methanecarbohydrazonoyl cyanide
• DTXCID7026445
• KSC-210-010
• L0320
• NCGC00253641-01
• AKOS015895214
• (R)-(4-(4-methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-yl)phenyl)carbonohydrazonoyl dicyanide
• Levosimendan, >=98% (HPLC)
• UNII-C6T4514L4E
• AB01562970_01
• 2-(2-(4-((4R)-1,4,5,6-TETRAHYDRO-4-METHYL-6-OXO-3-PYRIDAZINYL)PHENYL)HYDRAZINYLIDENE)PROPANEDINITRILE
• N12889
• D04720
• AC-1752
• NSC759644
• SMR002529692
• Levosimendan- Bio-X
• Mesoxalonitrile (p-((R)-1,4,5,6-tetrahydro-4-methyl-6-oxo-pyridazinyl)phenyl)hydrazone
• SR-01000931342
• MFCD00867135
• Simendan, (r)-
• DTXSID9046445
• LEVOSIMENDAN [USAN]
• NSC-759644
• (R)-N-(4-(4-methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-yl)phenyl)carbonohydrazonoyldicyanide
• Levosimendan (USAN/INN)
• LEVOSIMENDAN [MI]
• SR-01000931342-2
• MLS006010741
• Mesoxalonitrile (-)-(p((R)-1,4,5,6-tetrahydro-4-methyl-6- oxo-3-pyridazinyl)phenyl)hydrazone
• HMS3264G03
• DS-8918
• Q162541
• 2-[[4-[(4R)-4-methyl-6-oxo-4,5-dihydro-1H-pyridazin-3-yl]phenyl]hydrazono]propanedinitrile
• s2446
• Pharmakon1600-01502356
• BRD-K03095347-001-06-1
• BRD-K03095347-001-05-3
• LEVOSIMENDAN

• MDL： MFCD00867135
• Inchi： 1S/C14H12N6O/c1-9-6-13(21)19-20-14(9)10-2-4-11(5-3-10)17-18-12(7-15)8-16/h2-5,9,17H,6H2,1H3,(H,19,21)/t9-/m1/s1
• InChI Key： WHXMKTBCFHIYNQ-SECBINFHSA-N
• SMILES： O=C1C[C@@H](C)C(C2C=CC(=CC=2)N/N=C(\C#N)/C#N)=NN1

Computed Properties

• Exact Mass: 280.10746
• Monoisotopic Mass: 280.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 2.3
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: Yellow crystalline powder.
• Density: 1.33
• Melting Point: 216-219°C (dec.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.673
• Solubility: DMSO: ≥20mg/mL
• PSA: 113.43
• LogP: 1.19916
• Solubility: Soluble in water.
• pka: 6.3(at 25℃)
• Specific Rotation: D25 -566° (tetrahydrofurane/methanol)
• Merck: 5471
• Optical Activity: [α]/D -500 to -650°, c = 0.5 in THF

LEVOSIMENDAN Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• RTECS：TY1570210
• Hazardous Material Identification：
• Toxicity：LD50 in male, female mice, male rats (mg/kg): 156, 152, 103 orally; 32, 50, 57 i.v. (Pagel)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on LEVOSIMENDAN

Comprehensive Overview of LEVOSIMENDAN (CAS No. 141505-33-1): Mechanism, Applications, and Clinical Insights

LEVOSIMENDAN (CAS No. 141505-33-1) is a calcium-sensitizing agent primarily used in the management of acute decompensated heart failure. Its unique mechanism of action, which enhances myocardial contractility without increasing intracellular calcium levels, has made it a subject of extensive research and clinical interest. Unlike traditional inotropes, LEVOSIMENDAN reduces the risk of arrhythmias and myocardial oxygen demand, addressing key concerns in modern cardiology.

The compound’s molecular structure and pharmacological profile have positioned it as a promising therapeutic option for patients with low cardiac output syndrome and post-cardiac surgery recovery. Recent studies highlight its potential in reducing hospital readmission rates, a pressing issue in healthcare systems worldwide. Clinicians often search for "LEVOSIMENDAN vs. dobutamine" or "LEVOSIMENDAN survival benefits," reflecting the growing demand for evidence-based comparisons.

One of the most debated topics in cardiology forums is whether LEVOSIMENDAN should be administered as a continuous infusion or bolus dose. Current guidelines recommend individualized protocols, but emerging data suggest that prolonged infusions may improve outcomes in select populations. This aligns with the broader trend toward personalized medicine, a hot topic in 2024.

From a biochemical perspective, LEVOSIMENDAN (CAS No. 141505-33-1) binds to cardiac troponin C, stabilizing the calcium-induced conformational change. This action prolongs the systole without affecting diastolic function—a critical advantage over phosphodiesterase inhibitors. Researchers frequently investigate "LEVOSIMENDAN pharmacokinetics" and "metabolite OR-1896," as its active metabolite contributes to sustained effects.

Patient-centric discussions often revolve around LEVOSIMENDAN’s cost-effectiveness and accessibility, particularly in low-resource settings. Health economics analyses indicate that while the drug may have higher upfront costs, its potential to reduce ICU stays and complications could offset expenses. These insights are vital for policymakers grappling with heart failure management strategies.

In summary, LEVOSIMENDAN (CAS No. 141505-33-1) represents a paradigm shift in acute heart failure therapy. Its calcium-sensitizing properties, favorable safety profile, and emerging applications in critical care continue to drive both clinical adoption and scientific inquiry. As cardiovascular research evolves, this compound remains at the forefront of innovative treatments.